Cas no 872689-04-8 (2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-nitrophenyl)ethan-1-one)

• Product Name: 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-nitrophenyl)ethan-1-one
• CAS No: 872689-04-8
• MF: C₁₉H₁₅N₃O₄S
• MW: 381.405102968216
• CID: 6483383
• Update Time: 2025-06-08

2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-nitrophenyl)ethan-1-one
• Ethanone, 2-[[6-(4-methoxyphenyl)-3-pyridazinyl]thio]-1-(4-nitrophenyl)-

• Inchi： 1S/C19H15N3O4S/c1-26-16-8-4-13(5-9-16)17-10-11-19(21-20-17)27-12-18(23)14-2-6-15(7-3-14)22(24)25/h2-11H,12H2,1H3
• InChI Key： VURMILOIVLLJJT-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C([N+]([O-])=O)C=C1)CSC1=NN=C(C2=CC=C(OC)C=C2)C=C1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 629.9±55.0 °C(Predicted)
• pka: 1.21±0.10(Predicted)

Additional information on 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-nitrophenyl)ethan-1-one

Comprehensive Overview of 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-nitrophenyl)ethan-1-one (CAS No. 872689-04-8)

The compound 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-nitrophenyl)ethan-1-one (CAS No. 872689-04-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridazine core linked to a 4-methoxyphenyl group and a 4-nitrophenyl moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "pyridazine derivatives in drug discovery" and "nitrophenyl compounds in agrochemistry."

In recent years, the demand for heterocyclic compounds like 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-nitrophenyl)ethan-1-one has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, topics frequently searched in academic databases. The presence of both methoxy and nitro functional groups enhances its reactivity, enabling diverse synthetic applications. This aligns with trending searches such as "functional group interactions in organic synthesis" and "designing multifunctional ligands."

From a structural perspective, the pyridazine ring in CAS No. 872689-04-8 contributes to its planar geometry, facilitating interactions with biological targets. The sulfanyl linker adds flexibility, a feature often explored in "drug-likeness optimization" studies. Meanwhile, the 4-nitrophenyl group is known for its electron-withdrawing properties, a hot topic in "electronic effects in organic molecules." These attributes make the compound a candidate for high-throughput screening in drug development pipelines.

Environmental and sustainability concerns have also driven interest in green chemistry approaches for synthesizing such compounds. Queries like "eco-friendly synthesis of pyridazine derivatives" reflect this trend. While 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-nitrophenyl)ethan-1-one is not naturally occurring, its synthetic routes are being optimized to reduce waste and energy consumption, addressing the "green chemistry principles" often discussed in modern research.

In agrochemical applications, the compound’s potential as a plant growth regulator or pesticide intermediate has been hypothesized, resonating with searches like "nitrophenyl-based agrochemicals." Its stability under varying pH conditions, a subject under "chemical stability in agricultural formulations," further bolsters its utility. However, extensive field studies are needed to validate these applications.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 872689-04-8, as highlighted in searches like "analytical methods for heterocyclic compounds." Researchers emphasize reproducibility and purity, especially when the compound is used in "structure-activity relationship (SAR) studies," a frequently searched term in medicinal chemistry circles.

In conclusion, 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-nitrophenyl)ethan-1-one represents a compelling case study in the intersection of organic chemistry and applied sciences. Its multifaceted properties cater to trending research themes, from "targeted drug design" to "sustainable agrochemicals," ensuring its continued relevance in scientific discourse.